3-cyclopropyl-1-[1-(quinolin-4-yl)piperidin-4-yl]imidazolidine-2,4-dione

• IUPAC Name: 3-cyclopropyl-1-(1-quinolin-4-ylpiperidin-4-yl)imidazolidine-2,4-dione
• InChI: InChI=1S/C20H22N4O2/c25-19-13-23(20(26)24(19)15-5-6-15)14-8-11-22(12-9-14)18-7-10-21-17-4-2-1-3-16(17)18/h1-4,7,10,14-15H,5-6,8-9,11-13H2
• InChI Key: ZJNYUMPNGYSLFY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)CN(C2=O)C3CCN(CC3)C4=CC=NC5=CC=CC=C54
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc. Imidazolidine-2,4-dione is a type of imidazolidinedione, which is a class of compounds containing an imidazolidine moiety substituted by two oxo groups.

Synthesis Analysis

The synthesis of quinoline derivatives often involves aromatic nucleophilic substitution. For example, [1,2,4]triazolo[4,3-a]quinoxaline derivatives were synthesized via aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol.

Molecular Structure Analysis

Quinoline-2,4-dione displays different tautomeric forms between the carbonyl groups, CH2-3 and NH of the quinoline moiety. X-ray structure analyses of numerous compounds of that class have shown that the structure of 1B is the most common form.

Chemical Reactions Analysis

Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can often be inferred from its structure and the properties of its substructures. For instance, quinoline derivatives are generally planar and aromatic, and they often exhibit strong fluorescence.

Mechanism of Action

Target of Action

Similar compounds with a quinoline moiety have been found to interact with various biological targets

Mode of Action

Quinoline-2,4-diones, a related class of compounds, are known to display different tautomeric forms between the carbonyl groups, ch2-3 and nh of the quinoline moiety . This could potentially influence their interaction with biological targets.

Biochemical Pathways

Compounds with a quinoline moiety are known to have diverse biological and pharmacological activities . They are involved in various biochemical pathways, but the exact pathways affected by this specific compound would require further investigation.

Result of Action

Compounds with a quinoline moiety are known to have diverse pharmaceutical and biological activities . The exact effects of this specific compound would require further investigation.

Future Directions

The future directions in the research of quinoline derivatives and related compounds involve the synthesis and investigation of new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity.